2-(4-chlorophenoxy)-N-(1,3-dioxoisoindol-4-yl)acetamide
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Description
2-(4-chlorophenoxy)-N-(1,3-dioxoisoindol-4-yl)acetamide is a useful research compound. Its molecular formula is C16H11ClN2O4 and its molecular weight is 330.72. The purity is usually 95%.
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Scientific Research Applications
Environmental and Toxicological Studies
Chlorophenols and Chlorophenoxy Herbicides
Chlorophenols, including compounds similar to 2-(4-chlorophenoxy)-N-(1,3-dioxoisoindol-4-yl)acetamide, have been extensively studied for their environmental and toxicological effects. Studies have focused on their persistence, bioaccumulation, and toxic effects on aquatic life and ecosystems. For instance, chlorophenols are known to be precursors to dioxins in various chemical and thermal processes, including municipal solid waste incineration, indicating their significant environmental impact (Peng et al., 2016). Furthermore, research has highlighted the toxic effects of chlorophenols in fish, showcasing the potential for oxidative stress, immune system alteration, endocrine disruption, and even carcinogenic effects, demonstrating the compound's broad toxicological impact (Ge et al., 2017).
Biodegradation and Environmental Fate
Understanding the biodegradation mechanisms and environmental fate of chlorophenoxy herbicides, closely related to this compound, is crucial for mitigating their environmental impact. Research has focused on microbial degradation pathways, highlighting the role of microorganisms in remediating contaminated sites and preventing pollution (Magnoli et al., 2020).
Human and Ecosystem Health
The potential health effects on humans and ecosystems due to exposure to chlorophenoxy herbicides have been a significant area of research. Studies have examined the epidemiology of exposure to compounds like 2,4-dichlorophenoxyacetic acid (2,4-D), a chlorophenoxy herbicide, assessing risks of cancer and other health outcomes. Despite inconsistencies, some reports suggest associations with increased risks for certain cancers, underlining the need for continued monitoring and research (Burns & Swaen, 2012).
Properties
IUPAC Name |
2-(4-chlorophenoxy)-N-(1,3-dioxoisoindol-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11ClN2O4/c17-9-4-6-10(7-5-9)23-8-13(20)18-12-3-1-2-11-14(12)16(22)19-15(11)21/h1-7H,8H2,(H,18,20)(H,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZXHDCXUKFPEFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)NC(=O)COC3=CC=C(C=C3)Cl)C(=O)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.